Cas no 1060356-40-2 (N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]pyrazine-2-carboxamide)

• Product Name: N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]pyrazine-2-carboxamide
• CAS No: 1060356-40-2
• MF: C₁₈H₁₆N₄O₂S
• MW: 352.410242080688
• CID: 5967545
• PubChem ID: 25862699
• Update Time: 2025-08-05

N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]pyrazine-2-carboxamide
• AKOS024497800
• N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)phenyl)pyrazine-2-carboxamide
• F5097-1186
• N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]phenyl]pyrazine-2-carboxamide
• 1060356-40-2
• VU0635332-1

• Inchi： 1S/C18H16N4O2S/c23-17(21-11-15-2-1-9-25-15)10-13-3-5-14(6-4-13)22-18(24)16-12-19-7-8-20-16/h1-9,12H,10-11H2,(H,21,23)(H,22,24)
• InChI Key： FYQKZUQCDHKACY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(CC1C=CC(=CC=1)NC(C1C=NC=CN=1)=O)=O

Computed Properties

• Exact Mass: 352.09939694g/mol
• Monoisotopic Mass: 352.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112Ų

Additional information on N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]pyrazine-2-carboxamide

Professional Introduction to N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]pyrazine-2-carboxamide (CAS No. 1060356-40-2)

N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]pyrazine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1060356-40-2, represents a unique molecular architecture that combines elements of thiophene, pyrazine, and carbamoyl functionalities. The structural complexity of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for further exploration in drug discovery and development.

The< strong>thiophen-2-yl moiety in the molecular structure of N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]pyrazine-2-carboxamide contributes to its distinctive chemical properties. Thiophenes are well-known for their role in various biological processes and have been extensively studied for their pharmacological activities. The presence of a< strong>methyl group attached to the thiophene ring further enhances the compound's reactivity and potential for interaction with biological targets. This feature is particularly relevant in the context of designing molecules that can modulate enzyme activity or interact with specific protein receptors.

The< strong>pyrazine core of the compound is another critical component that influences its behavior. Pyrazines are heterocyclic aromatic compounds that exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of a pyrazine ring into the molecular framework of N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]pyrazine-2-carboxamide suggests that this compound may possess similar pharmacological properties, making it a promising candidate for therapeutic applications.

The< strong>carbamoyl group in the molecule adds another layer of complexity and functionality. Carbamoyl groups are known to participate in various biochemical reactions and have been incorporated into numerous drug molecules due to their ability to enhance binding affinity and selectivity. In N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]pyrazine-2-carboxamide, the carbamoyl group is connected to a methyl-substituted phenyl ring, which further modulates the compound's electronic properties and potential interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of complex organic compounds like N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]pyrazine-2-carboxamide. These tools have been instrumental in predicting the compound's binding affinity to various biological targets, including enzymes and receptors involved in critical cellular processes. Such predictions are essential for understanding the potential pharmacological effects of the compound and for guiding further experimental studies.

In vitro studies have begun to explore the biological activity of N-[4-{(thiophen-2-yl)methyl}carbamoyl}methyl)phenyl]pyrazine}-2-carboxamide. Initial results suggest that this compound exhibits promising interactions with certain enzymes and receptors, which could be exploited for therapeutic purposes. For instance, the< strong>methyl-substituted thiophene ring may interact with specific pockets on target proteins, while the< strong>pyrazine core could engage in hydrophobic interactions. These interactions are crucial for achieving high binding affinity and selectivity, which are key factors in drug design.

The< strong>carbamoyl group has also shown potential in modulating enzyme activity. By serving as a hydrogen bond acceptor or donor, the carbamoyl moiety can enhance the compound's ability to bind to biological targets and influence their function. This property is particularly valuable in designing molecules that can inhibit or activate specific enzymes involved in disease pathways.

The synthesis of N-[4-{(thiophen-2-ylmethyl)carbamoyl}methyl)phenyl]pyrazine}-2-carboxamide presents unique challenges due to its complex molecular structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define the compound's architecture. These synthetic strategies not only facilitate the production of N-[4-{(thiophen-ylmethyl)carbamoyl}methyl)phenyl]pyrazine}-2-carboxamide but also provide insights into its structural features and reactivity patterns.

The potential applications of N-[4-{(thiophen-ylmethyl)carbamoyl}methyl)phenyl]pyrazine}-2-carboxamide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research purposes, such as studying enzyme mechanisms or developing new synthetic methodologies. Additionally, its ability to interact with biological targets suggests that it could be used in diagnostic assays or as a probe molecule to understand disease pathways at a molecular level.

In conclusion, N-[4-{(thiophen-ylmethyl)carbamoyl}methyl)phenyl]pyrazine}-2-carboxamide (CAS No.1060356-40-2) is a multifaceted organic compound with significant potential in pharmaceutical chemistry and medicinal biology. Its complex molecular architecture, featuring< strong>thiophene,< strong>pyrazine, and< strong>carbamoyl functionalities, positions it as a promising candidate for further exploration in drug discovery and development. Recent advances in computational chemistry, molecular modeling, and synthetic methodologies have enhanced our understanding of this compound's properties and applications, paving the way for innovative research and therapeutic opportunities.